Cas no 1713588-30-7 (3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine)

• Product Name: 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine
• CAS No: 1713588-30-7
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 5171836
• Update Time: 2025-10-18

3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine
• 2H-1,4-Benzoxazine, 3-(4-ethylphenyl)-3,4-dihydro-6-methyl-

• Inchi： 1S/C17H19NO/c1-3-13-5-7-14(8-6-13)16-11-19-17-9-4-12(2)10-15(17)18-16/h4-10,16,18H,3,11H2,1-2H3
• InChI Key： ZQTCJWAQTDZQQP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2NC(C2=CC=C(CC)C=C2)C1

Additional information on 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine

Professional Introduction to Compound with CAS No. 1713588-30-7 and Product Name: 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine

The compound with the CAS number 1713588-30-7 and the product name 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzo[1,4]oxazine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethyl-substituted phenyl ring and a methyl group at the 6-position, contribute to its unique chemical properties and reactivity.

Recent research in medicinal chemistry has highlighted the importance of benzo[1,4]oxazine derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine makes it a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a manner that is both selective and potent. The ethyl group at the 4-position of the phenyl ring enhances hydrophobicity, which can improve membrane permeability and binding affinity to protein targets. Additionally, the methyl group at the 6-position introduces steric hindrance that can fine-tune interactions with biological receptors. These structural elements collectively contribute to the compound's pharmacokinetic profile, making it an attractive candidate for further development.

In vitro studies have demonstrated that derivatives of benzo[1,4]oxazine can modulate various signaling pathways involved in disease progression. For instance, certain benzo[1,4]oxazine compounds have shown inhibitory effects on kinases and other enzymes that are overexpressed in cancer cells. The mechanism of action for 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine is likely to involve similar interactions with key biological targets. Further investigation into its biochemical activity could uncover novel therapeutic strategies for treating various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations are critical in constructing the benzo[1,4]oxazine core structure. The presence of functional groups like hydroxyl and amine moieties also necessitates careful consideration during synthesis to prevent unwanted side reactions.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine with biological targets. These studies provide insights into how the compound's structure aligns with receptor sites and how modifications can enhance its potency and selectivity. The integration of experimental data with computational predictions has become a standard approach in modern drug discovery research.

The pharmacological profile of this compound is further enhanced by its ability to undergo metabolic transformations that may yield active metabolites. Enzymatic studies have revealed that benzo[1,4]oxazine derivatives can be metabolized by cytochrome P450 enzymes into bioactive species. Understanding these metabolic pathways is crucial for predicting drug efficacy and safety profiles. In vivo studies are necessary to assess how 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine behaves within complex biological systems and how it is processed by the body.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemicals and materials science due to its unique chemical properties. For instance, benzo[1,4]oxazine derivatives have shown promise as intermediates in synthesizing polymers with enhanced thermal stability and mechanical strength. This versatility underscores the importance of investing in fundamental research to uncover new applications for existing chemical entities.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The case of 3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine exemplifies how structural modifications can lead to significant improvements in drug-like properties. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,3-(4-Ethyl-phenyl)-6-methyl-3,4-dihydro-2H-benzo[1,4]oxazine represents a promising compound with diverse potential applications in pharmaceuticals and beyond. Its unique structural features make it an attractive candidate for further investigation into its biological activities and mechanisms of action. As research continues to uncover new insights into this class of compounds,1713588-30-7 will undoubtedly play a significant role in shaping future therapeutic strategies.